Cas no 874348-09-1 ({4-[Imino(methoxy)methyl]phenyl}boronic acid)
874348-09-1 structure
Product Name:{4-[Imino(methoxy)methyl]phenyl}boronic acid
CAS No:874348-09-1
MF:C8H10BNO3
MW:178.980902194977
CID:2852169
Update Time:2023-08-10
{4-[Imino(methoxy)methyl]phenyl}boronic acid Chemical and Physical Properties
Names and Identifiers
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- {4-[Imino(methoxy)methyl]phenyl}boronic acid
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- Inchi: 1S/C8H10BNO3/c1-13-8(10)6-2-4-7(5-3-6)9(11)12/h2-5,10-12H,1H3
- InChI Key: LNJQVGCOQUHWCP-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(B(O)O)=CC=1)=N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 178
- Topological Polar Surface Area: 73.5
{4-[Imino(methoxy)methyl]phenyl}boronic acid Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
874348-09-1 ({4-[Imino(methoxy)methyl]phenyl}boronic acid) Related Products
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